Cas no 2680901-47-5 (benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate)

• Product Name: benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680901-47-5
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5637330
• PubChem ID: 165930026
• Update Time: 2025-05-19

benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate
• EN300-28292820
• 2680901-47-5

• Inchi： 1S/C16H14N2O5/c1-17(16(20)23-11-12-5-3-2-4-6-12)14-8-7-13(10-19)9-15(14)18(21)22/h2-10H,11H2,1H3
• InChI Key： COWIJFVHKCVDJH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(C=O)=CC=1[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate

Introduction to Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate (CAS No. 2680901-47-5)

Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate, a compound with the chemical identifier CAS No. 2680901-47-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including the presence of a benzyl group, a formyl-substituted nitrophenyl ring, and a methylcarbamate moiety, make it a valuable scaffold for further chemical modifications and functionalization.

The benzyl group in Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate serves as a protecting group for amino functions, which is a common strategy in peptide synthesis and the preparation of other biologically active molecules. The formyl group attached to the nitrophenyl ring introduces reactivity that can be exploited in various synthetic pathways, such as condensation reactions with amines to form amides or Schiff bases. Additionally, the nitrophenyl moiety is known for its electron-withdrawing properties, which can influence the electronic distribution and reactivity of the molecule.

The methylcarbamate portion of the molecule contributes to its overall functionality and stability. Carbamates are known for their ability to act as acylation agents and are frequently used in the synthesis of heterocyclic compounds. The presence of both the formyl and nitro groups on the same aromatic ring suggests potential for further derivatization, making this compound a promising candidate for exploring new chemical reactions and synthetic methodologies.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential therapeutic applications. The structural motif of Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate has been explored in various research studies aimed at identifying new bioactive molecules. For instance, modifications of this scaffold have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The formyl group provides a site for selective functionalization, allowing researchers to attach diverse pharmacophores and explore structure-activity relationships (SAR).

One notable area of research involving Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate is its role as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and disease pathogenesis. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer, inflammation, and infectious diseases. The ability to modify the benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate structure allows chemists to design molecules that selectively target particular proteases, thereby enhancing therapeutic efficacy while minimizing side effects.

Another area where this compound has shown promise is in the development of photosensitizers for photodynamic therapy (PDT). PDT is an emerging treatment modality that uses light-sensitive compounds to generate reactive oxygen species (ROS) upon irradiation with light, leading to cell death. The nitrophenyl group in Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate can be exploited to develop photosensitizers with tunable absorption properties. By incorporating additional functional groups or altering the substitution pattern on the aromatic ring, researchers can fine-tune the photophysical properties of these compounds for optimal PDT applications.

The synthesis of Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate involves multi-step organic transformations that highlight its complexity and synthetic utility. Key steps include the nitration of a phenol derivative followed by formylation at the para position relative to the nitro group. Subsequent protection of any remaining hydroxyl groups with a benzyl group yields the final product. This synthetic route exemplifies the importance of understanding reaction mechanisms and selectivity in designing efficient synthetic strategies.

The versatility of Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate also extends to its use as a building block in combinatorial chemistry libraries. By systematically varying substituents on different positions of the molecule, researchers can generate large libraries of derivatives with diverse chemical properties. These libraries are then screened for biological activity using high-throughput screening (HTS) techniques. This approach has been successful in identifying novel lead compounds for drug discovery efforts.

The impact of this compound on pharmaceutical research cannot be overstated. Its unique structural features make it a valuable tool for chemists and biologists alike. As our understanding of biological pathways continues to grow, so does our need for innovative molecular tools to study these processes at a molecular level. Benzyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate exemplifies how small molecules can serve as critical components in advancing our knowledge and developing new therapeutic strategies.